5-(cyclopentylsulfamoyl)-N-(3,4-difluorophenyl)-2-fluorobenzamide

• IUPAC Name: 5-(cyclopentylsulfamoyl)-N-(3,4-difluorophenyl)-2-fluorobenzamide
• InChI: InChI=1S/C18H17F3N2O3S/c19-15-8-6-13(27(25,26)23-11-3-1-2-4-11)10-14(15)18(24)22-12-5-7-16(20)17(21)9-12/h5-11,23H,1-4H2,(H,22,24)
• InChI Key: ZSAVPNCDVFOTNN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NS(=O)(=O)C2=CC(=C(C=C2)F)C(=O)NC3=CC(=C(C=C3)F)F
• Molecular Formula: C18H17F3N2O3S
• Molecular Weight: 398.4 g/mol
• CAS No.: 422547-70-4

Description

5-(cyclopentylsulfamoyl)-N-(3,4-difluorophenyl)-2-fluorobenzamide is a useful research compound. Its molecular formula is C18H17F3N2O3S and its molecular weight is 398.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Mechanisms of Action and Therapeutic Strategies

Research on compounds like 5-fluorouracil (5-FU) has revealed mechanisms of action that could be relevant. 5-FU is used in cancer treatment, and understanding its action has led to strategies enhancing its anticancer activity. However, drug resistance is a significant limitation, and novel genes involved in resistance could offer therapeutic targets or predictive biomarkers for chemotherapy response (Longley, Harkin, & Johnston, 2003).

Role of Cytochrome P450 Enzymes

The role of cytochrome P450 enzymes in mediating the activity of antitumor agents is crucial. For instance, CYP2S1 and CYP2W1 have been identified as key players in the antitumor activity of certain benzothiazole compounds, suggesting that modifications in these enzymes could affect the therapeutic efficacy of related compounds (Tan et al., 2011).

Enhancing Selectivity and Activity

The introduction of fluorine atoms into compounds has been shown to preserve potency and notably increase selectivity for certain targets. This strategy led to the identification of potent and selective inhibitors, such as JTE-522, a COX-2 inhibitor, highlighting the potential for fluorine-containing compounds in therapeutic applications (Hashimoto et al., 2002).

Antimicrobial Applications

Fluorobenzamides containing thiazole and thiazolidine have shown promising antimicrobial activity. The presence of a fluorine atom enhances antimicrobial effects, indicating potential applications of fluorine-containing benzamides in antimicrobial therapies (Desai, Rajpara, & Joshi, 2013).

Multifunctional Drug Candidates

Compounds with specific structures and functional groups, such as fluorophenyl groups, have been explored as multifunctional drug candidates for treating neuropsychiatric and neurological disorders. This research indicates the potential for complex fluorine-containing compounds in developing new therapeutic agents (Li et al., 2014).